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Compound of Interest

Compound Name: 1-(4-Sec-butylphenyl)ethanone

Cat. No.: B155789 Get Quote

For researchers, scientists, and professionals in drug development, the unambiguous

confirmation of a molecule's structure is a cornerstone of scientific rigor. In this in-depth

technical guide, we will explore the structural elucidation of 1-(4-sec-butylphenyl)ethanone, a

key intermediate in various synthetic pathways. This guide will objectively compare the

application of three core analytical techniques: Nuclear Magnetic Resonance (NMR)

Spectroscopy, Mass Spectrometry (MS), and Infrared (IR) Spectroscopy. We will delve into the

theoretical underpinnings of each technique, present predicted experimental data for the target

molecule, and provide detailed protocols for data acquisition.

Introduction to 1-(4-sec-butylphenyl)ethanone
1-(4-sec-butylphenyl)ethanone, also known as 4-sec-butylacetophenone, is an aromatic

ketone with the chemical formula C₁₂H₁₆O. Its structure features a benzene ring substituted

with an acetyl group and a sec-butyl group at the para position. The correct identification of this

isomer is critical, as its chemical and physical properties will differ from its isomers, such as 1-

(4-tert-butylphenyl)ethanone or 1-(4-n-butylphenyl)ethanone.

Key Identifiers:

IUPAC Name: 1-(4-sec-butylphenyl)ethanone

CAS Number: 7645-81-0

Molecular Formula: C₁₂H₁₆O
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Molecular Weight: 176.25 g/mol

The Analytical Trifecta: A Multi-faceted Approach to
Structural Confirmation
No single analytical technique can unequivocally determine the structure of a novel compound.

Instead, a combination of methods provides orthogonal data points that, when taken together,

build a comprehensive and validated structural assignment. This guide will focus on the

synergistic use of NMR, MS, and IR spectroscopy.

To cite this document: BenchChem. [A Comparative Guide to the Structural Confirmation of
1-(4-sec-butylphenyl)ethanone]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b155789#confirming-the-structure-of-1-4-sec-
butylphenyl-ethanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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